Cas no 215117-10-5 (Ethanone,1-[(2R)-2-[(1S,2S)-8-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-2-pyrrolidinyl]-1,2-dihydroxyoctyl]-1-piperidinyl]-)

• Product Name: Ethanone,1-[(2R)-2-[(1S,2S)-8-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-2-pyrrolidinyl]-1,2-dihydroxyoctyl]-1-piperidinyl]-
• CAS No: 215117-10-5
• MF: C₂₀H₃₈N₂O₆
• MW: 402.52552652359
• CID: 285289
• PubChem ID: 154215
• Update Time: 2025-04-19

Ethanone,1-[(2R)-2-[(1S,2S)-8-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-2-pyrrolidinyl]-1,2-dihydroxyoctyl]-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[(2R)-2-[(1S,2S)-8-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-2-pyrrolidinyl]-1,2-dihydroxyoctyl]-1-piperidinyl]-
• 1-[(2R)-2-[(1S,2S)-8-[(3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)pyrrolidin-2-yl]-1,2-dihydroxyoctyl]piperidin-1-yl]ethanone
• Ethanone,1-[(2R)-2-[(1S,2S)-8-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-2-pyrrolidinyl]-1,2-dihydroxyoctyl]-1-piperidiny
• 1-(2-{8-[3,4-Dihydroxy-5-(hydroxymethyl)pyrrolidin-2-yl]-1,2-dihydroxyoctyl}piperidin-1-yl)ethan-1-one
• DTXSID50944122
• 215117-10-5
• 2-Piperidineethanol, 1-acetyl-alpha-(6-((2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-2-pyrrolidinyl)hexyl)-beta-hydroxy-, (alphaS,betaS,2R)-
• Broussonetine I

• Inchi： 1S/C20H38N2O6/c1-13(24)22-11-7-6-9-16(22)20(28)17(25)10-5-3-2-4-8-14-18(26)19(27)15(12-23)21-14/h14-21,23,25-28H,2-12H2,1H3/t14?,15-,16-,17+,18-,19-,20+/m1/s1
• InChI Key： JOZUWNJNFDODBK-MOTVNDDHSA-N
• SMILES： O[C@H]1[C@@H]([C@@H](CO)NC1CCCCCC[C@@H]([C@H]([C@H]1CCCCN1C(C)=O)O)O)O

Computed Properties

• Exact Mass: 402.27314
• Monoisotopic Mass: 402.27298694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 133.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines